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An In-depth Technical Guide to the Natural Abundance and Extraction of Tungsten from

Wolframite

This technical guide provides a comprehensive overview of the natural abundance of

tungsten, the mineralogy of its primary ore, wolframite, and the detailed processes involved in

its extraction and purification. It is intended for researchers, scientists, and professionals in

drug development and related fields who require a thorough understanding of the journey of

tungsten from its natural source to a refined intermediate.

Natural Abundance and Distribution of Tungsten
Tungsten (W), also known as wolfram, is a rare metal with an estimated abundance in the

Earth's crust of approximately 1 to 1.3 parts per million.[1] It is not found in its pure metallic

form in nature but exists almost exclusively in compounds with other elements.[2] The primary

and most economically significant tungsten ore minerals are wolframite and scheelite.[2][3]

Tungsten deposits are geographically widespread and are predominantly found in orogenic

belts.[4] Major deposits are located in the Alpine-Himalayan and circum-Pacific belts, with

significant occurrences in China, Russia, Vietnam, Spain, and Austria.[3][4] Wolframite is

typically found in high to medium-temperature hydrothermal quartz veins and pegmatites that

are associated with granitic intrusions.[3][5] It is often found alongside other minerals such as

cassiterite, scheelite, bismuth, quartz, pyrite, galena, sphalerite, and arsenopyrite.[3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b148046?utm_src=pdf-interest
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://en.institut-seltene-erden.de/seltene-erden-und-metalle/strategische-metalle-2/wolfram/
https://en.wikipedia.org/wiki/Tungsten
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tungsten
https://en.wikipedia.org/wiki/Wolframite
https://www.benchchem.com/product/b148046?utm_src=pdf-body
http://metalpedia.asianmetal.com/metal/tungsten/resources&production.shtml
https://en.wikipedia.org/wiki/Wolframite
http://metalpedia.asianmetal.com/metal/tungsten/resources&production.shtml
https://en.wikipedia.org/wiki/Wolframite
https://www.minerals.net/mineral/wolframite.aspx?ver=desktop
https://en.wikipedia.org/wiki/Wolframite
http://nevada-outback-gems.com/mineral_information/Wolframite_mineral_info.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


China possesses the world's largest reserves of tungsten ore, accounting for approximately

60% of the global supply and is the leading producer.[3][4][7]

Global Tungsten Reserves and Mine Production
The following table summarizes the estimated global tungsten reserves and mine production,

highlighting the countries with the most significant resources.

Country
Reserves (metric tons,
tungsten content)

Mine Production (2022,
metric tons, tungsten
content)

China 1,800,000 71,000

Russia 400,000 2,300

Vietnam 100,000 4,800

Spain 56,000 Data not available

Austria 10,000 Data not available

Bolivia Data not available 1,400

Rwanda Data not available 1,100

World Total 3,800,000 84,000

Source: Data compiled from

Wikipedia and the U.S.

Geological Survey.[3]

Wolframite: Mineralogy and Properties
Wolframite is not a single mineral but rather an intermediate in a solid solution series between

two end members: ferberite (FeWO₄), the iron-rich end member, and hübnerite (MnWO₄), the

manganese-rich end member.[3][5][6] Its chemical formula is therefore represented as

(Fe,Mn)WO₄.[3][8][9] Wolframite is the most important tungsten ore mineral alongside

scheelite.[3]

Physicochemical Properties of Wolframite

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://en.wikipedia.org/wiki/Wolframite
http://metalpedia.asianmetal.com/metal/tungsten/resources&production.shtml
https://pubs.usgs.gov/periodicals/mcs2024/mcs2024-tungsten.pdf
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://en.wikipedia.org/wiki/Wolframite
https://en.wikipedia.org/wiki/Wolframite
https://www.minerals.net/mineral/wolframite.aspx?ver=desktop
http://nevada-outback-gems.com/mineral_information/Wolframite_mineral_info.htm
https://en.wikipedia.org/wiki/Wolframite
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Materials_science/Wolframite/
https://www.allmineralsrock.com/details/wolframite
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://en.wikipedia.org/wiki/Wolframite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The physical and chemical properties of wolframite are crucial for developing effective

extraction and beneficiation strategies. Its high density and weak magnetic properties are

particularly important.

Property Description

Chemical Formula (Fe,Mn)WO₄[3]

Crystal System Monoclinic[3][5]

Color Grayish to brownish black, reddish-brown[3][5]

Luster Submetallic to resinous[3][6]

Hardness (Mohs) 4 - 4.5[3][5]

Specific Gravity 7.0 - 7.5[3][5]

Cleavage Perfect on {010}[3][6]

Magnetic Property
Paramagnetic (weakly attracted to magnets)[5]

[10]

Associated Minerals
Cassiterite, scheelite, bismuth, quartz, pyrite,

galena, sphalerite[3][6]

Extraction of Tungsten from Wolframite Ore
The extraction of tungsten from wolframite is a multi-stage process that begins with physical

beneficiation to concentrate the mineral, followed by chemical processing (extractive

metallurgy) to isolate and purify the tungsten.

Ore Beneficiation: Physical Concentration
The initial goal of beneficiation is to increase the concentration of wolframite by physically

removing the surrounding waste rock (gangue). This process relies on the distinct physical

properties of wolframite, primarily its high density and paramagnetic nature.[10][11]

Experimental Protocol: General Beneficiation of Wolframite Ore
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Comminution (Crushing and Grinding): The run-of-mine ore is first crushed into smaller

pieces using jaw and cone crushers.[12] This is followed by grinding, typically in a rod mill, to

liberate the wolframite crystals from the gangue matrix.[11][13] Care must be taken to avoid

overgrinding, as wolframite is brittle and can lead to the formation of fine slime, which

complicates recovery.[10][13]

Gravity Separation: Due to wolframite's high specific gravity (7.0-7.5), gravity separation is

the primary and most effective concentration method.[11][14][15]

Jigging: Crushed ore is passed through jigs, which use a pulsating water column to

separate the heavier wolframite particles from lighter gangue.[15][16]

Shaking Tables: The finer material is fed onto shaking tables, which use a combination of

vibration and water flow to stratify particles by density, further concentrating the wolframite.

[14][15]

Spiral Concentrators: These are also used to separate minerals based on density.[14]

Magnetic Separation: Wolframite is weakly magnetic (paramagnetic), a property that is

exploited to separate it from non-magnetic gangue minerals like quartz or other ore minerals

like cassiterite.[10][12] High-intensity magnetic separators are used to attract and remove

the wolframite particles from the feed stream.[11][15]

Flotation (Optional): Froth flotation is sometimes used as a supplementary method,

particularly for treating fine wolframite particles (slimes) that are difficult to recover by gravity

methods or to remove sulfide impurities.[8][11][15] This process involves using chemical

reagents to make the wolframite surface hydrophobic so it attaches to air bubbles and floats.

[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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